2-[[4-(2-Fluoroethoxy)phenoxy]methyl]oxirane

• Molecular Formula: C11H13FO3
• Molecular Weight: 212.22 g/mol
• IUPAC Name: 2-[[4-(2-fluoroethoxy)phenoxy]methyl]oxirane
• InChI: InChI=1S/C11H13FO3/c12-5-6-13-9-1-3-10(4-2-9)14-7-11-8-15-11/h1-4,11H,5-8H2
• InChI Key: VCEFHLNFKISQMJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=CC=C(C=C2)OCCF

Description

2-[[4-(2-Fluoroethoxy)phenoxy]methyl]oxirane is a useful research compound. Its molecular formula is C11H13FO3 and its molecular weight is 212.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of NaOH (0.35 g) in 10 mL of water was added to a mixture of 4-(2-f luoroethoxy) phenol (1.10 g, 7.1 mmol) and epichlorohydrin (0.80 mL, 10.2 mmol). The mixture was heated at 100° C. for 3 h. After cooling, the mixture is taken up with AcOEt (50 mL). The organic phase was separated, washed with brine, dried over Na2SO4 and evaporated under reduced pressure. The crude residue was chromatographed (Petroleum ether/AcOEt, 4:1, as eluent) to afford pure compound in 48% yield. 1H NMR (CDCl3): δ 2.60-2.70 (m, 2H), 3.16 (m, 1H), 3.89-4.04 (m, 2H), 4.17-4.28 (m, 1H), 4.50-4.65 (m, 1H), 6.54 -6.60 (m, 2H), 6.84-6.87 (m, 2H).